![molecular formula C16H19N5O2S B5727366 ethyl 4-({[2-(4,6-dimethyl-2-pyrimidinyl)hydrazino]carbonothioyl}amino)benzoate](/img/structure/B5727366.png)
ethyl 4-({[2-(4,6-dimethyl-2-pyrimidinyl)hydrazino]carbonothioyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-({[2-(4,6-dimethyl-2-pyrimidinyl)hydrazino]carbonothioyl}amino)benzoate, also known as EDC, is a chemical compound that has been widely used in scientific research. EDC is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that regulate various cellular processes such as cell growth, differentiation, and apoptosis.
Mechanism of Action
Ethyl 4-({[2-(4,6-dimethyl-2-pyrimidinyl)hydrazino]carbonothioyl}amino)benzoate inhibits PTPs by binding to the active site of the enzyme and blocking its activity. PTPs are involved in the dephosphorylation of proteins, which is an important regulatory mechanism in many cellular processes. By inhibiting PTPs, this compound can alter the phosphorylation status of proteins and modulate their activity. This can have a profound effect on cellular processes such as cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to modulate the activity of various signaling pathways, including the MAPK and PI3K/Akt pathways. In vivo studies have shown that this compound can inhibit tumor growth and metastasis in animal models.
Advantages and Limitations for Lab Experiments
Ethyl 4-({[2-(4,6-dimethyl-2-pyrimidinyl)hydrazino]carbonothioyl}amino)benzoate has several advantages for lab experiments. It is a potent and specific inhibitor of PTPs, which makes it a valuable tool for investigating the role of PTPs in various cellular processes. This compound is also relatively easy to synthesize and has been well-characterized in many studies. However, this compound has some limitations for lab experiments. It is a relatively toxic compound and must be handled with care. In addition, this compound has limited solubility in aqueous solutions, which can make it difficult to use in some experiments.
Future Directions
There are many future directions for research on ethyl 4-({[2-(4,6-dimethyl-2-pyrimidinyl)hydrazino]carbonothioyl}amino)benzoate. One area of research is the development of more potent and selective PTP inhibitors. Another area of research is the investigation of the role of PTPs in various diseases, including cancer, diabetes, and autoimmune disorders. In addition, there is a need for more studies to investigate the safety and toxicity of this compound, especially in vivo. Overall, this compound is a valuable tool for investigating the role of PTPs in various cellular processes and has the potential to lead to new therapies for a variety of diseases.
Synthesis Methods
Ethyl 4-({[2-(4,6-dimethyl-2-pyrimidinyl)hydrazino]carbonothioyl}amino)benzoate can be synthesized by reacting 4-aminoethyl benzoate with carbon disulfide to form the dithiocarbamate intermediate, which is then reacted with 2-(4,6-dimethyl-2-pyrimidinyl)hydrazine to form this compound. The synthesis method of this compound has been well-established and has been used in many scientific studies.
Scientific Research Applications
Ethyl 4-({[2-(4,6-dimethyl-2-pyrimidinyl)hydrazino]carbonothioyl}amino)benzoate has been extensively used in scientific research as a PTP inhibitor. PTPs are a large family of enzymes that are involved in the regulation of many cellular processes. Dysregulation of PTPs has been implicated in many diseases, including cancer, diabetes, and autoimmune disorders. This compound has been shown to be a potent inhibitor of PTPs and has been used in many studies to investigate the role of PTPs in various diseases.
properties
IUPAC Name |
ethyl 4-[[(4,6-dimethylpyrimidin-2-yl)amino]carbamothioylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O2S/c1-4-23-14(22)12-5-7-13(8-6-12)19-16(24)21-20-15-17-10(2)9-11(3)18-15/h5-9H,4H2,1-3H3,(H,17,18,20)(H2,19,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLBOUYGSARJVGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=S)NNC2=NC(=CC(=N2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.